Cas no 1221504-66-0 (4-Hydroxy-2-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid (4-methoxy-phenyl)-amide)

• Product Name: 4-Hydroxy-2-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid (4-methoxy-phenyl)-amide
• CAS No: 1221504-66-0
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5216189
• Update Time: 2025-10-30

4-Hydroxy-2-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid (4-methoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-N-(4-methoxyphenyl)-2-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxamide
• 4-Hydroxy-2-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid (4-methoxy-phenyl)-amide
• 1H-Pyrrole-3-carboxamide, 2,5-dihydro-4-hydroxy-N-(4-methoxyphenyl)-2-oxo-1-phenyl-

• Inchi： 1S/C18H16N2O4/c1-24-14-9-7-12(8-10-14)19-17(22)16-15(21)11-20(18(16)23)13-5-3-2-4-6-13/h2-10,21H,11H2,1H3,(H,19,22)
• InChI Key： CGCBCNBUOLHMLY-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC2C=CC(=CC=2)OC)=O)C(N(C2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9

Additional information on 4-Hydroxy-2-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid (4-methoxy-phenyl)-amide

4-Hydroxy-2-Oxo-1-Phenyl-2,5-Dihydro-1H-Pyrrole-3-Carboxylic Acid (4-Methoxy-Phenyl)-Amide: A Comprehensive Overview

The compound with CAS No. 1221504-66-0, known as 4-Hydroxy-2-Oxo-1-Phenyl-2,5-Dihydro-1H-Pyrrole-3-Carboxylic Acid (4-Methoxy-Phenyl)-Amide, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyrrole derivatives, which are widely studied for their roles in biochemistry and pharmacology. The structure of this molecule incorporates a pyrrole ring system with hydroxyl and methoxy substituents, making it a promising candidate for further research and development.

Chemical Structure and Synthesis

The molecular structure of 4-Hydroxy-2-Oxo-1-Phenyl-2,5-Dihydro-1H-Pyrrole is characterized by a pyrrole ring fused with a lactam group, which introduces significant electronic effects and stereochemical properties. The presence of the hydroxyl group at position 4 and the methoxy group at position 3 on the phenyl ring adds complexity to the molecule's reactivity and solubility. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and cyclizations. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Biological Activity and Applications

Recent studies have highlighted the potential of 4-Hydroxy derivatives in pharmacology. For instance, this compound has shown promising results in vitro as a potential inhibitor of certain enzymes involved in metabolic pathways. The pyrrole amide group has been identified as a key functional group responsible for its biological activity, particularly in modulating cellular signaling pathways. Additionally, the compound exhibits moderate anti-inflammatory properties, making it a candidate for further investigation in drug discovery programs targeting inflammatory diseases.

Another area of interest is its application in materials science. The unique electronic properties of this compound make it a potential candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could enhance device performance.

Recent Research Findings

In a groundbreaking study published earlier this year, scientists demonstrated that 4-Hydroxy derivatives can act as potent antioxidants under certain conditions. This finding has opened new avenues for their use in cosmetic formulations aimed at combating oxidative stress and skin aging. Furthermore, preliminary toxicological studies indicate that this compound has low cytotoxicity, suggesting its safety profile for topical applications.

Another notable development involves the use of this compound as a building block for more complex molecules with enhanced bioavailability. By modifying the substituents on the phenyl ring or altering the amide group, researchers have successfully synthesized analogs with improved pharmacokinetic properties.

Future Directions and Conclusion

The compound 4-Hydroxy-(4-Methoxy)Pyrr... Amide represents a fascinating intersection of organic chemistry and materials science. Its versatile structure offers numerous opportunities for further exploration across diverse fields. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in advancing both therapeutic interventions and innovative materials.